Cas no 2228298-52-8 (1-(2,2-dimethylthiolan-3-yl)cyclopentan-1-amine)

• Product Name: 1-(2,2-dimethylthiolan-3-yl)cyclopentan-1-amine
• CAS No: 2228298-52-8
• MF: C₁₁H₂₁NS
• MW: 199.356141805649
• CID: 5993431
• PubChem ID: 165860519
• Update Time: 2025-06-10

1-(2,2-dimethylthiolan-3-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylthiolan-3-yl)cyclopentan-1-amine
• EN300-1735057
• 2228298-52-8

• Inchi： 1S/C11H21NS/c1-10(2)9(5-8-13-10)11(12)6-3-4-7-11/h9H,3-8,12H2,1-2H3
• InChI Key： KZOWLXNVKGPZSQ-UHFFFAOYSA-N
• SMILES： S1CCC(C1(C)C)C1(CCCC1)N

Computed Properties

• Exact Mass: 199.13947085g/mol
• Monoisotopic Mass: 199.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.3Ų

Additional information on 1-(2,2-dimethylthiolan-3-yl)cyclopentan-1-amine

1-(2,2-Dimethylthiolan-3-yl)cyclopentan-1-amine: A Comprehensive Overview

The compound 1-(2,2-dimethylthiolan-3-yl)cyclopentan-1-amine, with the CAS number 2228298-52-8, is a fascinating molecule that has garnered attention in various scientific and industrial fields. This compound is notable for its unique structural properties and potential applications in drug discovery, material science, and organic synthesis. Recent advancements in chemical synthesis and computational modeling have shed new light on its properties and functionalities.

The molecular structure of 1-(2,2-dimethylthiolan-3-yl)cyclopentan-1-amine consists of a cyclopentane ring substituted with an amine group at position 1 and a 2,2-dimethylthiolane moiety at position 3. The thiolane ring introduces a sulfur atom into the structure, which can significantly influence the compound's reactivity and stability. This unique combination of functional groups makes it a versatile building block in organic chemistry.

Recent studies have explored the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized its thiolane ring to construct complex bicyclic structures with promising pharmacological properties. The cyclopentane ring's rigidity provides a stable scaffold for further functionalization, enabling the creation of molecules with tailored biological activities.

In addition to its role in drug discovery, 1-(2,2-dimethylthiolan-3-yl)cyclopentan-1-amine has been investigated for its applications in materials science. Its sulfur-containing structure exhibits interesting electronic properties, making it a candidate for use in advanced materials such as conductive polymers and sulfur-based batteries. Recent breakthroughs in nanotechnology have further highlighted its potential in creating novel materials with enhanced performance characteristics.

The synthesis of this compound has also been optimized through innovative methodologies. Traditional approaches involving multi-step reactions have been replaced with more efficient strategies that leverage modern catalytic systems and green chemistry principles. These advancements not only improve the yield and purity of the compound but also reduce environmental impact.

Furthermore, computational studies have provided deeper insights into the electronic structure and reactivity of 1-(2,2-dimethylthiolan-3-yl)cyclopentan-1-amine. Quantum mechanical calculations have revealed that the sulfur atom plays a crucial role in modulating the molecule's electronic properties, which is essential for understanding its behavior in various chemical reactions.

In conclusion, 1-(2,2-dimethylthiolan-3-yl)cyclopentan-1